Cas no 862974-45-6 (6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine)

• Product Name: 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• CAS No: 862974-45-6
• MF: C₁₆H₁₂FN₃OS₂
• MW: 345.414383888245
• CID: 5915325
• PubChem ID: 7109945
• Update Time: 2025-05-27

6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• 862974-45-6
• AB00670820-01
• AKOS024591013
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluoro-1,3-benzothiazol-2-amine
• 6-ethoxy-N-(4-fluorobenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine
• F0646-1571

• Inchi： 1S/C16H12FN3OS2/c1-2-21-9-6-7-11-13(8-9)23-15(18-11)20-16-19-14-10(17)4-3-5-12(14)22-16/h3-8H,2H2,1H3,(H,18,19,20)
• InChI Key： ZBLRZIZLUDJZIQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)OCC)NC1=NC2C(=CC=CC=2S1)F

Computed Properties

• Exact Mass: 345.04058252g/mol
• Monoisotopic Mass: 345.04058252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine

Comprehensive Overview of 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862974-45-6)

6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862974-45-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique benzothiazole backbone and ethoxy and fluoro substituents, exhibits remarkable potential for applications in drug discovery and advanced material development. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and functional adaptability.

The molecular structure of 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine features a benzothiazole core, which is known for its electron-rich aromatic system and ability to participate in hydrogen bonding. The presence of an ethoxy group at the 6-position and a fluoro substituent on the adjacent benzothiazole ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. These attributes have led to its investigation in the design of novel pharmaceutical agents and fluorescent probes.

In recent years, the demand for benzothiazole derivatives has surged, driven by their applications in anticancer, antimicrobial, and neuroprotective therapies. The compound 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine is no exception, with preliminary studies suggesting its potential as a kinase inhibitor or receptor modulator. Its fluoro substituent, in particular, is a key feature in modern drug design, as it often improves metabolic stability and bioavailability.

Beyond pharmaceuticals, this compound is also being explored for its utility in organic electronics and optoelectronic materials. The benzothiazole scaffold is known to contribute to charge transport properties, making it a candidate for use in OLEDs (organic light-emitting diodes) and sensors. The incorporation of an ethoxy group further fine-tunes its electronic characteristics, enabling tailored applications in next-generation devices.

Synthetic routes to 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine typically involve multi-step reactions, including condensation, cyclization, and substitution processes. Optimizing these methods for higher yields and purity remains a focus for chemists, particularly in scaling up production for industrial applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound and ensuring its quality.

As the scientific community continues to uncover the potential of 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, questions about its mechanism of action, toxicity profile, and environmental impact are becoming more prevalent. Addressing these concerns will be critical for its successful integration into commercial and research applications. Additionally, collaborations between academia and industry are expected to accelerate the development of derivatives with enhanced properties.

In summary, 6-ethoxy-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine (CAS No. 862974-45-6) represents a promising compound with diverse applications in drug discovery, materials science, and organic electronics. Its unique structural features and functional groups make it a subject of ongoing research, with the potential to contribute significantly to advancements in these fields. Future studies will likely focus on expanding its utility and optimizing its synthesis for broader adoption.